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Compound of Interest

Compound Name: ETP-46464

Cat. No.: B15618628

Get Quote

ETP-46464 exhibits a multi-kinase inhibitory profile, with high potency against ATR and mTOR.

Its selectivity has been characterized against several members of the phosphatidylinositol 3-

kinase-like kinase (PIKK) family, including ATM and DNA-PK. The following table summarizes

the in vitro half-maximal inhibitory concentrations (IC50) of ETP-46464 against these key

kinases.

Kinase Target IC50 (nM)
Selectivity vs. ATR (Fold-
Difference)

mTOR (mammalian Target of

Rapamycin)
0.6 ~23x more sensitive than ATR

ATR (Ataxia Telangiectasia

and Rad3-related)
14 / 25¹ -

DNA-PK (DNA-dependent

Protein Kinase)
36

~2.6-fold less sensitive than

ATR

PI3Kα (Phosphoinositide 3-

Kinase alpha)
170

~12-fold less sensitive than

ATR

ATM (Ataxia Telangiectasia

Mutated)
545

~39-fold less sensitive than

ATR
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¹ Note: IC50 values of 14 nM and 25 nM have been reported in cell-free and cellular assays,

respectively.[2][5][6][7] The data clearly indicates that while ETP-46464 is a potent ATR

inhibitor, it is most potent against mTOR.[1][6][7]

Signaling Pathway Visualization
The ATR signaling pathway is a critical component of the DNA damage response. Upon

replication stress, such as stalled replication forks, ATR is activated and phosphorylates a

cascade of downstream targets, most notably Chk1, to initiate cell cycle arrest and promote

DNA repair.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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